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Compound of Interest

1-Chloro-2-(4-ethoxybenzyl)-4-
Compound Name:
iodobenzene

Cat. No.: B057572

A Technical Guide to 1-Chloro-2-(4-
ethoxybenzyl)-4-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-chloro-2-(4-
ethoxybenzyl)-4-iodobenzene, a key intermediate in organic synthesis, particularly in the
development of pharmaceuticals. This guide covers its chemical identity, physical properties,
synthesis protocols, and significant applications.

Chemical Structure and IUPAC Name

1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene is an aromatic organic compound. Its structure
consists of a central benzene ring substituted with four different groups: a chlorine atom, an
iodine atom, a hydrogen atom, and a 4-ethoxybenzyl group.

o |[UPAC Name: 1-chloro-2-[(4-ethoxyphenyl)methyl]-4-iodobenzene[1]
e Synonyms: 4-lodo-1-chloro-2-(4-ethoxybenzyl)benzene[2][3][4]
e CAS Number: 1103738-29-9[1][3]

The core of the molecule is a benzene ring. The substituents are positioned as follows:
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e Achlorine atom at position 1.
e A 4-ethoxybenzyl group at position 2.

e An iodine atom at position 4.

Logical Structure of 1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene
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Caption: Logical breakdown of the molecular components.

Physicochemical Properties

This compound is typically a solid at room temperature and has limited solubility in water but is
soluble in common organic solvents.[2] Key quantitative data are summarized below.
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Property Value Source
Molecular Formula CisH14CIIO [1][5]
Molecular Weight 372.63 g/mol [1][5]

White to light yellow crystalline
Appearance ) ) [2][6]
powder / Off-white solid

Melting Point 82-85 °C [2]
Boiling Point 411.2 + 40.0 °C (Predicted) [6]
Density 1.531 + 0.06 g/cm? (Predicted) [6]

Sparingly soluble in water;
Solubility Soluble in ethanol, methanol, [2]

dichloromethane

. 2-8°C, Keep in dark place,
Storage Conditions ) [6]
Sealed in dry

Applications in Research and Development

1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene is a versatile building block in organic synthesis.
[2] Its primary application is as a crucial intermediate in the synthesis of Dapagliflozin[3][5], a
potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2).

Beyond this, it serves as a precursor for a range of biologically active molecules, including
potential antitumor, anti-inflammatory, and antiviral agents.[2] It has also been utilized in
materials science for creating compounds like hole-transporting materials for Organic Light-
Emitting Diodes (OLEDS).[2]
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Dapagliflozin (SGLT2 Inhibitor)

1-Chloro-2-(4-ethoxybenzyl)
-4-iodobenzene

Materials Science

| Pharmaceutical Synthesis

P

| Antitumor Agents

| Antiviral Agents (e.g., HIV-1 Integrase Inhibitors) | OLED Hole-Transporting Materials
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Workflow for Synthesis Protocol 2

Dissolve Ketone Precursor

in DCM & MeCN (30-40°C)

Add NaBH4 (Portion 1)
Stir 0.5h

:

Add TMSCI (Portion 1)
React 4h

:

Add NaBH4 & TMSCI (Portion 2)
React 4h

Cool to 0-5°C
Quench with Na2CO3 soln.

Workup:
Extraction with DCM

Purification:
Crystallization (Toluene/Methanol)

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

